N-(3,4-dimethoxyphenyl)-2'-(2-methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide

Specification

• Molecular Formula: C25H30N2O5
• Molecular Weight: 438.5 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2-methoxyethyl)-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
• Standard InChI: InChI=1S/C25H30N2O5/c1-30-15-14-27-24(29)19-9-5-4-8-18(19)22(25(27)12-6-7-13-25)23(28)26-17-10-11-20(31-2)21(16-17)32-3/h4-5,8-11,16,22H,6-7,12-15H2,1-3H3,(H,26,28)
• Standard InChI Key: ADLWNUHSBWHRMT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4=CC(=C(C=C4)OC)OC

Introduction

N-(3,4-dimethoxyphenyl)-2'-(2-methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide is a complex organic compound with a molecular formula of C25H30N2O5 and a molecular weight of 438.5 g/mol. This compound belongs to the class of spiro compounds, which are characterized by a central atom (usually carbon) bonded to two rings that do not share any other atoms. The presence of a cyclopentane and an isoquinoline ring in its structure makes it a unique molecule with potential applications in pharmaceuticals or materials science.

Synthesis and Preparation

The synthesis of such complex molecules typically involves multiple steps, including the formation of the spiro ring system and the introduction of the various substituents. While specific synthesis details for this compound are not readily available, general methods for synthesizing spiro compounds often involve reactions like cyclization, alkylation, and amidation.

Potential Applications

Given its complex structure, this compound may have potential applications in various fields:

• Pharmaceuticals: Isoquinoline derivatives are known for their biological activity, including anti-inflammatory and anticancer properties. The presence of a carboxamide group could enhance its solubility and bioavailability.

• Materials Science: The unique structure of spiro compounds can contribute to interesting optical and electronic properties, making them suitable for applications in materials science.